Cas no 1527507-79-4 (5,5'-(acridine-2,7-diyl)diisophthalic acid)

• Product Name: 5,5'-(acridine-2,7-diyl)diisophthalic acid
• CAS No: 1527507-79-4
• MF: C₂₉H₁₇NO₈
• MW: 507.447188138962
• CID: 6621230
• PubChem ID: 102499560
• Update Time: 2025-05-26

5,5'-(acridine-2,7-diyl)diisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5,5'-(acridine-2,7-diyl)diisophthalic acid
• 1,3-Benzenedicarboxylic acid, 5,5'-(2,7-acridinediyl)bis-
• 1527507-79-4
• CS-0169974

• Inchi： 1S/C29H17NO8/c31-26(32)20-7-16(8-21(12-20)27(33)34)14-1-3-24-18(5-14)11-19-6-15(2-4-25(19)30-24)17-9-22(28(35)36)13-23(10-17)29(37)38/h1-13H,(H,31,32)(H,33,34)(H,35,36)(H,37,38)
• InChI Key： UZTHVQQHLXLLCR-UHFFFAOYSA-N
• SMILES： C1C2C(=NC3C(C=2)=CC(C2C=C(C(O)=O)C=C(C(O)=O)C=2)=CC=3)C=CC=1C1C=C(C(O)=O)C=C(C(O)=O)C=1

Computed Properties

• Exact Mass: 507.09541650g/mol
• Monoisotopic Mass: 507.09541650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 38
• Rotatable Bond Count: 6
• Complexity: 822
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.530±0.06 g/cm3(Predicted)
• Boiling Point: 923.0±65.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Additional information on 5,5'-(acridine-2,7-diyl)diisophthalic acid

Introduction to 5,5'-(Acridine-2,7-Diyl)Diisophthalic Acid (CAS No. 1527507-79-4)

The compound 5,5'-(acridine-2,7-diyl)diisophthalic acid (CAS No. 1527507-79-4) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of aromatic heterocyclic compounds, specifically featuring an acridine backbone linked to two isophthalic acid groups. The structure of this molecule is characterized by its conjugated π-system, which plays a crucial role in its electronic properties and reactivity.

Acridine, a key structural component of this compound, is a polycyclic aromatic hydrocarbon with two fused benzene rings and one pyrazine ring. The presence of the acridine moiety in 5,5'-(acridine-2,7-diyl)diisophthalic acid imparts unique optical and electronic characteristics to the molecule. Recent studies have highlighted its potential as a building block for advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Researchers have demonstrated that the conjugated system in this compound facilitates efficient charge transport and emission properties, making it a promising candidate for next-generation electronic devices.

The diisophthalic acid groups attached to the acridine backbone further enhance the compound's versatility. These groups introduce carboxylic acid functionalities, which can be utilized for various chemical modifications and cross-linking reactions. For instance, the ability to form ester or amide bonds with other molecules has been leveraged in the development of high-performance polymers and coatings. Recent advancements in polymer chemistry have shown that 5,5'-(acridine-2,7-diyl)diisophthalic acid can serve as a precursor for synthesizing polyimides with exceptional thermal stability and mechanical strength.

One of the most exciting areas of research involving this compound is its application in optoelectronic materials. Scientists have explored its use in creating organic photovoltaics (OPVs), where the molecule's ability to absorb sunlight and efficiently transfer charges is exploited. Experimental results indicate that 5,5'-(acridine-2,7-diyl)diisophthalic acid exhibits strong absorption in the visible spectrum and favorable charge carrier mobility, which are critical properties for high-efficiency solar cells.

In addition to its electronic applications, this compound has also garnered attention in the field of drug delivery systems. The acridine moiety is known for its ability to intercalate into DNA strands due to its planar structure and π-electron interactions. This property has led researchers to investigate 5,5'-(acridine-2,7-diyl)diisophthalic acid as a potential carrier for anti-cancer drugs. Early studies suggest that the molecule can effectively encapsulate therapeutic agents while maintaining controlled release profiles.

From a synthetic perspective, the preparation of 5,5'-(acridine-2,7-diyl)diisophthalic acid involves multi-step organic synthesis techniques. The process typically begins with the synthesis of acridine derivatives followed by functionalization with carboxylic acid groups through Friedel-Crafts acylation or other electrophilic substitution methods. Recent advancements in catalytic chemistry have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield rates.

Looking ahead, the versatility of 5,5'-(acridine-2,7-diyl)diisophthalic acid presents numerous opportunities for innovation across diverse fields. Its unique combination of electronic properties and functional groups makes it an ideal candidate for developing advanced materials with tailored functionalities. As research continues to uncover new applications for this compound, it is poised to play a significant role in shaping future technologies.